1-Chloro-2-[chloro(difluoro)methoxy]-5-fluoro-3-nitro-benzene

• IUPAC Name: 1-chloro-2-[chloro(difluoro)methoxy]-5-fluoro-3-nitrobenzene
• InChI: InChI=1S/C7H2Cl2F3NO3/c8-4-1-3(10)2-5(13(14)15)6(4)16-7(9,11)12/h1-2H
• InChI Key: RZBAYNHPYDRKQD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])OC(F)(F)Cl)Cl)F
• Molecular Formula: C7H2Cl2F3NO3
• Molecular Weight: 275.99 g/mol

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